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For Researchers, Scientists, and Drug Development Professionals

These application notes and protocols provide comprehensive guidelines for the foliar
application of Inpyrfluxam in experimental trials. Inpyrfluxam is a succinate dehydrogenase
inhibitor (SDHI) fungicide, belonging to the pyrazole-4-carboxamide group, which is effective
against a broad spectrum of fungal pathogens in various crops.[1][2][3][4] It functions by
inhibiting the mitochondrial electron transport chain at complex Il, thereby disrupting the energy
production of fungal cells.[1][4][5]

Data Presentation: Quantitative Application
Parameters

The following tables summarize key quantitative data for the foliar application of Inpyrfluxam
across different crops as determined in various trials.

Table 1: Recommended Foliar Application Rates of Inpyrfluxam for Various Crops.
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Application Rate Application Rate (g .
Crop . . Additional Notes
(Ib. ailA) ai/ha)

Rate depends on the
General Foliar/Soil 0.044 to 0.089[6][7] 49.3 t0 99.8 specific crop and

target disease.

Effective against

soybean rust,
Soybean Not specified in Ib/A 30 including strains with

multiple fungicide

resistance.[1]

Provided 100%
L control against apple
Apple Not specified in Ib/A 100 ppm ]
scab at this

concentration.[1]

Applied two times

during the growing
40, 50, 75, or 100[8]
Peanut 0.036 to 0.089 ] season for control of
Rhizoctonia pod rot.[8]

[9]

For control of yellow
L sigatoka; up to 3
Banana Not specified in Ib/A 75 o
applications per year

are proposed.

Table 2: Efficacy of Inpyrfluxam Against Key Fungal Pathogens in Field Trials.
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Efficacy (%

Crop Target Pathogen Key Findings
Control)
Soybean Rust ) - Superior post-infection
High (Specific % not }
Soybean (Phakopsora ] efficacy compared to
o uniformly reported) _
pachyrhizi) other major SDHIs.[1]
_ Highly effective at the
Apple Scab (Venturia ) )
Apple ) ] 100[1] registered dose in
inaequalis)
Japan (100 ppm).[1]
When applied twice in
As good as or better a 4 to 5 fungicide
Peanut Early Leaf Spot )
than standards spray program with
chlorothalonil.[8][9]
) ) Two applications
Rhizoctonia Pod Rot Comparable to ) )
Peanut ) ) ] ) during the growing
(Rhizoctonia solani) azoxystrobin
season.[3][9]
] Comparable to
Southern Blight ) One to two
Peanut _ . azoxystrobin + o
(Sclerotium rolfsii) o applications.[8][9]
benzovindiflupyr
No significant
difference in disease
. ) 63% reduction in
Rice Sheath Blight o control compared to
incidence i
azoxystrobin and
fluxapyroxad.[10]
Experimental Protocols

Protocol 1: General Field Trial for Foliar Application

Efficacy

This protocol outlines a generalized methodology for conducting a field trial to evaluate the

efficacy of Inpyrfluxam.

1. Experimental Design:
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Design: Employ a randomized complete block design (RCBD) with a minimum of four
replications.[9]

Plot Size: Each plot should consist of multiple rows (e.qg., four rows) of a specified length
(e.g., 7.9 meters) with appropriate spacing between rows (e.g., 97 cm).[8][9]

Treatments: Include an untreated control, a standard registered fungicide control, and
multiple rates of Inpyrfluxam.

. Fungicide Application:

Equipment: Utilize a CO2-pressurized sprayer equipped with appropriate nozzles (e.g., D2-
23 hollow-cone nozzles) to ensure uniform coverage.[4][8][9]

Spray Volume: Calibrate the sprayer to deliver a consistent spray volume (e.g., 187 L/ha).[4]

[8][°]

Application Timing: Initiate applications prior to disease development or at the first sign of
symptoms.[2][10] Subsequent applications should follow a predetermined interval (e.g., 14-
21 days).[2][10]

Formulations: Use a commercially available formulation such as KANAME® flowable (37%
w/w suspension concentrate) or Excalia Fungicide (31.25% active ingredient).[1][3]

. Data Collection:

Disease Assessment: At regular intervals (e.g., weekly) after the first application, assess
disease incidence and severity.

Crop Injury: Evaluate and record any phytotoxicity symptoms, such as stunting, leaf burn, or
chlorosis, on a standardized scale.

Yield Data: At the end of the trial, harvest the plots and collect yield data to determine the
impact of the treatments.

. Statistical Analysis:
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» Analyze the collected data using appropriate statistical methods (e.g., ANOVA) to determine
significant differences between treatments.

Mandatory Visualizations
Inpyrfluxam Mode of Action: Signaling Pathway

The following diagram illustrates the mode of action of Inpyrfluxam as a succinate
dehydrogenase inhibitor (SDHI) within the mitochondrial electron transport chain of pathogenic
fungi.

Click to download full resolution via product page

Caption: Inpyrfluxam inhibits Complex I, disrupting the electron transport chain and ATP
synthesis.

Experimental Workflow for Foliar Application Trial

The diagram below outlines the logical workflow for conducting a foliar application trial of
Inpyrfluxam.
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Caption: Workflow for a foliar application trial of Inpyrfluxam from design to reporting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. sumitomo-chem.co.jp [sumitomo-chem.co.jp]

¢ 2. downloads.regulations.gov [downloads.regulations.gov]

¢ 3. mda.state.mn.us [mda.state.mn.us]

e 4. sdiopr.s3.ap-south-1.amazonaws.com [sdiopr.s3.ap-south-1.amazonaws.com]

e 5. Warning about use of pesticides containing inpyrfluxam for suicide - PMC
[pmc.ncbi.nlm.nih.gov]

e 6. downloads.regulations.gov [downloads.regulations.gov]
7. biologicaldiversity.org [biologicaldiversity.org]

o 8. researchgate.net [researchgate.net]

e 9. journaljeai.com [journaljeai.com]

e 10. downloads.regulations.gov [downloads.regulations.gov]

 To cite this document: BenchChem. [Guidelines for Foliar Application of Inpyrfluxam in
Trials]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6594776#guidelines-for-foliar-application-of-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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